4-(3-Chloro-4-methylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(3-chloro-4-methylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10ClNO2/c1-8-2-3-9(6-12(8)14)10-4-5-15-7-11(10)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: VBEALXBNNQXMMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=NC=C2)C(=O)O)Cl
• Molecular Formula: C13H10ClNO2
• DSSTOX Substance ID: DTXSID00692585
• Molecular Weight: 247.67 g/mol
• CAS RN: 1261912-60-0

Description

4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% (4-CMPN) is a synthetic compound that is used in a variety of laboratory experiments. It is a lipophilic compound that is easily soluble in water, methanol, and ethanol. It is an important compound in scientific research due to its wide range of applications. 4-CMPN has been used in a variety of laboratory experiments, including in the synthesis of other compounds, as a reagent in organic synthesis, and as a catalyst in chemical reactions.

Scientific Research Applications

4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a substrate in enzyme-catalyzed reactions. It has also been used to study the structure and function of enzymes, and to study the molecular mechanisms of drug action.

Mechanism of Action

4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% is a substrate for a variety of enzymes, including monoamine oxidase, xanthine oxidase, and aldehyde dehydrogenase. It is also a substrate for the enzyme nicotinamide adenine dinucleotide (NAD) dehydrogenase. The enzyme-catalyzed reactions involving 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% involve the oxidation of the compound and the formation of nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide phosphate (NADP).
Biochemical and Physiological Effects
4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of monoamine oxidase, xanthine oxidase, and aldehyde dehydrogenase. It has also been shown to have anti-inflammatory, anti-oxidative, and anti-cancer effects. In addition, 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% has been shown to have neuroprotective effects, and it has been shown to reduce the toxicity of certain drugs.

Advantages and Limitations for Lab Experiments

4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% has a number of advantages for use in laboratory experiments. It is a lipophilic compound, which makes it easily soluble in water, methanol, and ethanol. It is also a substrate for a variety of enzymes, which makes it useful for studying the structure and function of enzymes. Additionally, 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects, which makes it useful for studying the molecular mechanisms of drug action.
However, there are some limitations to the use of 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% in laboratory experiments. It is a synthetic compound, which means it is not naturally occurring and must be synthesized. Additionally, 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% has been shown to have a number of side effects, including anti-inflammatory, anti-oxidative, and anti-cancer effects.

Future Directions

There are a number of potential future directions for the use of 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% in scientific research. One potential direction is the development of new methods for the synthesis of 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95%. Additionally, further research could be conducted to study the biochemical and physiological effects of 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95%, as well as its potential therapeutic applications. Additionally, further research could be conducted to investigate the potential use of 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% as a drug delivery system. Finally, further research could be conducted to investigate the potential use of 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% as a catalyst in chemical reactions.

Synthesis Methods

4-(3-Chloro-4-methylphenyl)nicotinic acid, 95% is synthesized using a two-step process. The first step involves reacting 4-chloro-3-methylphenol with ethylenediamine in an aqueous solution. This reaction produces 4-chloro-3-methylphenylhydrazine. The second step involves reacting 4-chloro-3-methylphenylhydrazine with nicotinic acid in aqueous solution. This reaction produces 4-(3-Chloro-4-methylphenyl)nicotinic acid, 95%.